1,2,3,4-Tetrahydro-4-[2-[(1-carboxy-4-hydroxybutyl)imino]ethylidene]pyridine-2,6-dicarboxylic acid
1,2,3,4-Tetrahydro-4-[2-[(1-carboxy-4-hydroxybutyl)imino]ethylidene]pyridine-2,6-dicarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
111534-70-4
VCID:
VC0048345
InChI:
InChI=1S/C14H18N2O7/c17-5-1-2-9(12(18)19)15-4-3-8-6-10(13(20)21)16-11(7-8)14(22)23/h3-4,6,9,11,15,17H,1-2,5,7H2,(H,18,19)(H,20,21)(H,22,23)
SMILES:
C1C(N=C(C=C1C=CNC(CCCO)C(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C14H18N2O7
Molecular Weight:
326.3 g/mol
1,2,3,4-Tetrahydro-4-[2-[(1-carboxy-4-hydroxybutyl)imino]ethylidene]pyridine-2,6-dicarboxylic acid
CAS No.: 111534-70-4
Main Products
VCID: VC0048345
Molecular Formula: C14H18N2O7
Molecular Weight: 326.3 g/mol
![1,2,3,4-Tetrahydro-4-[2-[(1-carboxy-4-hydroxybutyl)imino]ethylidene]pyridine-2,6-dicarboxylic acid - 111534-70-4](/images/no_structure.jpg)
| CAS No. | 111534-70-4 |
|---|---|
| Product Name | 1,2,3,4-Tetrahydro-4-[2-[(1-carboxy-4-hydroxybutyl)imino]ethylidene]pyridine-2,6-dicarboxylic acid |
| Molecular Formula | C14H18N2O7 |
| Molecular Weight | 326.3 g/mol |
| IUPAC Name | 4-[2-[(1-carboxy-4-hydroxybutyl)amino]ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid |
| Standard InChI | InChI=1S/C14H18N2O7/c17-5-1-2-9(12(18)19)15-4-3-8-6-10(13(20)21)16-11(7-8)14(22)23/h3-4,6,9,11,15,17H,1-2,5,7H2,(H,18,19)(H,20,21)(H,22,23) |
| Standard InChIKey | QOCJNRPNBHJDDW-UHFFFAOYSA-N |
| Isomeric SMILES | C1C(N=C(C=C1C=CNC(CCCO)C(=O)O)C(=O)O)C(=O)O |
| SMILES | C1C(N=C(C=C1C=CNC(CCCO)C(=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | C1C(N=C(C=C1C=CNC(CCCO)C(=O)O)C(=O)O)C(=O)O |
| PubChem Compound | 4480891 |
| Last Modified | Nov 09 2021 |
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